3,5-dichloro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide

• Molecular Formula: C18H18Cl2N2O3
• Molecular Weight: 381.2 g/mol
• IUPAC Name: 3,5-dichloro-4-methoxy-N-(2-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C18H18Cl2N2O3/c1-24-17-13(19)10-12(11-14(17)20)18(23)21-15-4-2-3-5-16(15)22-6-8-25-9-7-22/h2-5,10-11H,6-9H2,1H3,(H,21,23)
• InChI Key: CFYXDUCPGMDLSZ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1Cl)C(=O)NC2=CC=CC=C2N3CCOCC3)Cl

Description

3,5-dichloro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide, also known as DCPB, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. DCPB belongs to the class of benzamide derivatives and has been studied for its ability to modulate specific receptors in the central nervous system.

Mechanism of Action

3,5-dichloro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide acts as a positive allosteric modulator of the mGluR5 receptor, which means that it enhances the receptor's activity in response to the binding of its natural ligand, glutamate. This leads to an increase in the signaling pathways downstream of the receptor, which can have various effects depending on the cell type and context. In cancer cells, this compound has been shown to induce apoptosis, which is a form of programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the cell type and context. In neurons, this compound has been shown to enhance synaptic plasticity, which is the ability of neurons to change their strength and connectivity in response to experience. In cancer cells, this compound has been shown to induce apoptosis through the activation of caspases, which are enzymes that cleave specific proteins involved in cell survival.

Advantages and Limitations for Lab Experiments

3,5-dichloro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide has several advantages for use in lab experiments, including its high potency and selectivity for the mGluR5 receptor, as well as its ability to cross the blood-brain barrier. However, this compound also has limitations, such as its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 3,5-dichloro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide, including the development of more potent and selective analogs, the investigation of its potential therapeutic applications in other fields such as pain management and anxiety disorders, and the exploration of its mechanisms of action at the molecular level. Additionally, the use of this compound in combination with other drugs or therapies could be explored to enhance its therapeutic potential.

Synthesis Methods

3,5-dichloro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide can be synthesized using a multistep process that involves the reaction of 2-chloro-4-methoxybenzoic acid with 4-morpholineethanamine, followed by the introduction of a dichlorophenyl group through a palladium-catalyzed coupling reaction. The final product is obtained through purification and crystallization steps.

Scientific Research Applications

3,5-dichloro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide has been studied for its potential therapeutic applications in various fields of research. In neuroscience, this compound has been shown to modulate the activity of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in various neurological disorders such as schizophrenia, Parkinson's disease, and addiction. This compound has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.